Cas no 332951-09-4 (4-(4-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-(4-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine
• CAS No: 332951-09-4
• MF: C₁₇H₁₄FN₃O
• MW: 295.310966968536
• MDL: MFCD21335371
• CID: 5175542
• PubChem ID: 15466365
• Update Time: 2026-03-04

4-(4-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(4-fluorophenyl)-6-(4-methoxyphenyl)-

• MDL： MFCD21335371
• Inchi： 1S/C17H14FN3O/c1-22-14-8-4-12(5-9-14)16-10-15(20-17(19)21-16)11-2-6-13(18)7-3-11/h2-10H,1H3,(H2,19,20,21)
• InChI Key： PINNGHAZGIRIKV-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(OC)C=C2)=CC(C2=CC=C(F)C=C2)=N1

Computed Properties

• Exact Mass: 295.11209024g/mol
• Monoisotopic Mass: 295.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(4-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine

4-(4-Fluorophenyl)-6-(4-Methoxyphenyl)pyrimidin-2-amine: A Comprehensive Overview

4-(4-Fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine (CAS No. 332951-09-4) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound belongs to the class of pyrimidine derivatives, which have gained significant attention due to their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 4-(4-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine consists of a pyrimidine core substituted with a 4-fluorophenyl group at the 4-position and a 4-methoxyphenyl group at the 6-position. The presence of these substituents imparts unique pharmacological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 4-(4-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication by targeting key viral enzymes or host cell factors essential for viral entry and propagation.

In addition to its antiviral properties, 4-(4-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has shown promising anticancer activity. Research conducted by a team at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The anticancer effects are attributed to its ability to induce apoptosis and cell cycle arrest, as well as to inhibit angiogenesis and metastasis.

The pharmacokinetic profile of 4-(4-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has also been extensively studied. Preclinical data indicate that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Moreover, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 4-(4-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine in humans. Early-phase trials have shown promising results, with patients exhibiting good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for larger-scale Phase II and III trials to confirm its potential as a novel therapeutic agent.

Beyond its direct therapeutic applications, 4-(4-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine serves as an important lead compound for structure-activity relationship (SAR) studies. Chemists and pharmacologists are actively exploring structural modifications to optimize its potency, selectivity, and pharmacokinetic properties. These efforts aim to develop more effective derivatives with enhanced therapeutic profiles.

In conclusion, 4-(4-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine (CAS No. 332951-09-4) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.